Cas no 1334391-09-1 (Formamide, N-(2-cyano-6-benzothiazolyl)-)

• Product Name: Formamide, N-(2-cyano-6-benzothiazolyl)-
• CAS No: 1334391-09-1
• MF: C₉H₅N₃OS
• MW: 203.220499753952
• CID: 847401
• Update Time: 2023-08-03

Formamide, N-(2-cyano-6-benzothiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Formamide, N-(2-cyano-6-benzothiazolyl)-

• Inchi： 1S/C9H5N3OS/c10-4-9-12-7-2-1-6(11-5-13)3-8(7)14-9/h1-3,5H,(H,11,13)
• InChI Key： HFDFHBOJRGEFDB-UHFFFAOYSA-N
• SMILES： S1C(C#N)=NC2C=CC(=CC1=2)NC=O

Computed Properties

• Exact Mass: 203.015
• Monoisotopic Mass: 203.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 94